Cas no 845790-56-9 (ETHYL 4-CHLORO-3-FLUOROBENZOYLFORMATE)
ETHYL 4-CHLORO-3-FLUOROBENZOYLFORMATE is a fluorinated and chlorinated benzoate ester with applications in pharmaceutical and agrochemical synthesis. Its key advantages include its role as a versatile intermediate in the preparation of biologically active compounds, owing to the presence of both chloro and fluoro substituents, which enhance reactivity and selectivity in cross-coupling reactions. The ethyl ester group provides improved solubility in organic solvents, facilitating further derivatization. This compound is particularly valuable in medicinal chemistry for constructing complex heterocycles or as a precursor for fluorinated drug candidates. High purity and stability under standard storage conditions ensure reliable performance in synthetic workflows.
845790-56-9 structure
Product Name:ETHYL 4-CHLORO-3-FLUOROBENZOYLFORMATE
CAS No:845790-56-9
MF:C10H8ClFO3
MW:230.620125770569
CID:989495
PubChem ID:2758819
Update Time:2025-10-29
ETHYL 4-CHLORO-3-FLUOROBENZOYLFORMATE Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 4-CHLORO-3-FLUOROBENZOYLFORMATE
- ethyl 2-(4-chloro-3-fluorophenyl)-2-oxoacetate
- (4-chloro-3-fluorophenyl)oxoacetic acid ethyl ester
- 845790-56-9
- AKOS016017045
- MFCD06201712
- DTXSID10374502
- Ethyl4-chloro-3-fluorobenzoylformate
- SCHEMBL17420534
- ethyl 4-chloro-3-fluorobenzoylformate, AldrichCPR
-
- MDL： MFCD06201712
- Inchi： 1S/C10H8ClFO3/c1-2-15-10(14)9(13)6-3-4-7(11)8(12)5-6/h3-5H,2H2,1H3
- InChI Key： WOSOIZKCUZXMBV-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(C(=O)OCC)=O)=CC=1F
Computed Properties
- Exact Mass: 230.01500
- Monoisotopic Mass: 230.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.328
- Boiling Point: 317.9°C at 760 mmHg
- Flash Point: 135.5°C
- Refractive Index: 1.513
- PSA: 43.37000
- LogP: 2.22490
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
ETHYL 4-CHLORO-3-FLUOROBENZOYLFORMATE Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38-22
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
ETHYL 4-CHLORO-3-FLUOROBENZOYLFORMATE Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
ETHYL 4-CHLORO-3-FLUOROBENZOYLFORMATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023023-1g |
Ethyl 4-chloro-3-fluorobenzoylformate |
845790-56-9 | 96% | 1g |
￡291.00 | 2022-02-28 | |
| Fluorochem | 023023-5g |
Ethyl 4-chloro-3-fluorobenzoylformate |
845790-56-9 | 96% | 5g |
￡788.00 | 2022-02-28 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-337780-1g |
Ethyl 4-chloro-3-fluorobenzoylformate, |
845790-56-9 | 1g |
￥2256.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-337780-1 g |
Ethyl 4-chloro-3-fluorobenzoylformate, |
845790-56-9 | 1g |
￥2,256.00 | 2023-07-11 | ||
| A2B Chem LLC | AC36053-1g |
Ethyl 4-chloro-3-fluorobenzoylformate |
845790-56-9 | 97% | 1g |
$488.00 | 2024-04-19 | |
| A2B Chem LLC | AC36053-2g |
Ethyl 4-chloro-3-fluorobenzoylformate |
845790-56-9 | 97% | 2g |
$775.00 | 2024-04-19 | |
| A2B Chem LLC | AC36053-5g |
Ethyl 4-chloro-3-fluorobenzoylformate |
845790-56-9 | 97% | 5g |
$1725.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650585-1g |
Ethyl 2-(4-chloro-3-fluorophenyl)-2-oxoacetate |
845790-56-9 | 98% | 1g |
￥4561.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650585-2g |
Ethyl 2-(4-chloro-3-fluorophenyl)-2-oxoacetate |
845790-56-9 | 98% | 2g |
￥7518.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650585-5g |
Ethyl 2-(4-chloro-3-fluorophenyl)-2-oxoacetate |
845790-56-9 | 98% | 5g |
￥18764.00 | 2024-07-28 |
ETHYL 4-CHLORO-3-FLUOROBENZOYLFORMATE Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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